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Compound of Interest

Compound Name: p-Vinylguaiacol-d3

Cat. No.: B15137749

An In-depth Technical Guide to p-Vinylguaiacol-
d3

This technical guide provides a comprehensive overview of p-Vinylguaiacol-d3, a deuterated
form of p-Vinylguaiacol. This document is intended for researchers, scientists, and drug
development professionals, offering detailed information on its properties, applications, and
relevant biological pathways.

Core Compound Data

p-Vinylguaiacol-d3 is the isotopically labeled analog of p-Vinylguaiacol, an aromatic
compound of interest in various research fields. The incorporation of three deuterium atoms on
the methoxy group makes it an ideal internal standard for quantitative analysis using mass
spectrometry-based methods.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15137749?utm_src=pdf-interest
https://www.benchchem.com/product/b15137749?utm_src=pdf-body
https://www.benchchem.com/product/b15137749?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 1335436-42-4 [1][21[3]
Molecular Formula CoH7D302 [11[2][3]
Molecular Weight 153.19 g/mol [1112][3]
Appearance Clear Colorless Qil [1]
Storage 2-8°C, Amber Vial, Refrigerator  [1]
Unlabeled CAS Number 7786-61-0 [415]

Applications in Research

p-Vinylguaiacol-d3 is primarily utilized as an internal standard in Stable Isotope Dilution
Analysis (SIDA) for the accurate quantification of its unlabeled counterpart, p-Vinylguaiacol, in
various matrices. SIDA is a highly accurate method for quantifying compounds as the
isotopically labeled standard behaves almost identically to the analyte during sample
preparation and analysis, thus correcting for matrix effects and procedural losses.[6]

The unlabeled form, p-Vinylguaiacol (4-vinylguaiacol), is a naturally occurring compound found
in sources like buckwheat and is a product of the microbial metabolism of ferulic acid.[1] It is
recognized for its distinct smoky and spicy aroma and has garnered significant interest for its
biological activities.

Biological Activity of p-Vinylguaiacol

Research has demonstrated that p-Vinylguaiacol exhibits significant biological effects,
particularly in the realms of oncology and inflammation.

Anti-cancer Activity

p-Vinylguaiacol has shown promising anti-proliferative effects against various cancer cell lines,
including drug-resistant human colorectal cancer cells and breast cancer cells.[7][8] Its
mechanisms of action include:

o Cell Cycle Arrest: It can induce cell cycle arrest at the G1 phase.[7]
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 Induction of Apoptosis: It has been shown to trigger programmed cell death in cancer cells.

[7]

« Inhibition of EGFR Signaling: p-Vinylguaiacol can inhibit the Epidermal Growth Factor
Receptor (EGFR) signaling pathway, which is crucial for cell growth and proliferation.[8]

The following table summarizes the reported anti-proliferative activity of p-Vinylguaiacol:

Cell Line ICso0 Value Reference

HT-29 (colorectal cancer) 350 uM [7]

Anti-inflammatory Activity

p-Vinylguaiacol has also been reported to possess anti-inflammatory properties through the
suppression of key inflammatory pathways.

Signaling Pathways

The biological activity of p-Vinylguaiacol is linked to its ability to modulate critical cellular
signaling pathways.

EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a key driver of cell proliferation, and its
overactivation is a hallmark of many cancers. p-Vinylguaiacol has been shown to inhibit EGF-
induced cell growth.
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Caption: Inhibition of the EGFR signaling pathway by p-Vinylguaiacol.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is a crucial downstream effector of
EGFR signaling and plays a central role in cell proliferation, differentiation, and survival. p-
Vinylguaiacol has been shown to suppress the activation of the MAPK pathway.
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Caption: p-Vinylguaiacol mediated inhibition of the MAPK signaling cascade.
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Experimental Protocols

The following is a representative protocol for the quantification of p-Vinylguaiacol in a liquid
matrix (e.g., beverage) using Stable Isotope Dilution Analysis with Gas Chromatography-Mass
Spectrometry (GC-MS).

Materials and Reagents

e p-Vinylguaiacol-d3 (Internal Standard)

p-Vinylguaiacol (Analytical Standard)

Dichloromethane (DCM), HPLC grade

Anhydrous Sodium Sulfate

Methanol, HPLC grade

Sample matrix (e.g., beer, fruit juice)

Volumetric flasks, pipettes, and vials

Standard Preparation

e Stock Solutions (1 mg/mL):

o Accurately weigh and dissolve p-Vinylguaiacol and p-Vinylguaiacol-d3 in methanol in
separate volumetric flasks to obtain stock solutions of 1 mg/mL.

o Working Standard Solutions:

o Prepare a series of calibration standards by serially diluting the p-Vinylguaiacol stock
solution with methanol to cover the expected concentration range in the samples.

o Prepare a working internal standard solution of p-Vinylguaiacol-d3 at a fixed
concentration (e.g., 10 pg/mL) in methanol.

Sample Preparation
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e Spiking with Internal Standard:

o To a known volume of the liquid sample (e.g., 10 mL), add a precise volume of the p-
Vinylguaiacol-d3 working internal standard solution to achieve a final concentration within
the calibration range.

e Liquid-Liquid Extraction:

o

Add an equal volume of DCM to the spiked sample in a separatory funnel.

[¢]

Shake vigorously for 2 minutes and allow the layers to separate.

[¢]

Collect the organic (DCM) layer.

[e]

Repeat the extraction twice more with fresh DCM.
e Drying and Concentration:

o Combine the organic extracts and pass them through a funnel containing anhydrous
sodium sulfate to remove any residual water.

o Evaporate the solvent under a gentle stream of nitrogen at room temperature to a final
volume of approximately 1 mL.

GC-MS Analysis

e Instrumentation:
o Gas chromatograph coupled to a mass spectrometer (GC-MS).

o Column: A suitable capillary column for the separation of phenolic compounds (e.g., DB-
5ms, 30 m x 0.25 mm, 0.25 um).

e GC Conditions (Example):
o Injector Temperature: 250°C

o Oven Program: Start at 50°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.
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o Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o Injection Volume: 1 pL (splitless mode).

e MS Conditions (Example):
o lon Source: Electron lonization (El) at 70 eV.
o Source Temperature: 230°C
o Quadrupole Temperature: 150°C
o Acquisition Mode: Selected lon Monitoring (SIM)
» p-Vinylguaiacol: Monitor characteristic ions (e.g., m/z 150, 135, 107).

= p-Vinylguaiacol-d3: Monitor characteristic ions (e.g., m/z 153, 138, 110).

Data Analysis

 Calibration Curve:
o Inject the calibration standards spiked with the internal standard.

o Construct a calibration curve by plotting the ratio of the peak area of p-Vinylguaiacol to the
peak area of p-Vinylguaiacol-d3 against the concentration of p-Vinylguaiacol.

e Quantification:
o Inject the prepared samples.
o Determine the peak area ratio of the analyte to the internal standard in the samples.

o Calculate the concentration of p-Vinylguaiacol in the original sample using the calibration

curve.

This technical guide provides a foundational understanding of p-Vinylguaiacol-d3 and its
applications. For specific research applications, further optimization of experimental protocols is
recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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